Cas no 1000573-77-2 (3-Chloro-4,6-dibromo-2-methylphenyl isothiocyanate)

• Product Name: 3-Chloro-4,6-dibromo-2-methylphenyl isothiocyanate
• CAS No: 1000573-77-2
• MF: C₈H₄Br₂ClNS
• MW: 341.450057983398
• CID: 3157781
• PubChem ID: 26599151
• Update Time: 2025-04-21

3-Chloro-4,6-dibromo-2-methylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4,6-dibromo-2-methylphenyl isothiocyanate
• 1000573-77-2
• 1,5-dibromo-2-chloro-4-isothiocyanato-3-methylbenzene

• MDL： MFCD09878182
• Inchi： 1S/C8H4Br2ClNS/c1-4-7(11)5(9)2-6(10)8(4)12-3-13/h2H,1H3
• InChI Key： NHYFOMYCCPHMIO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=C1N=C=S)Cl)Br

Computed Properties

• Exact Mass: 340.80992Da
• Monoisotopic Mass: 338.81197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 44.5Ų